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  3. Ethanethioic acid, ((4-chlorophenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester
Ethanethioic acid, ((4-chlorophenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester Ethanethioic acid, ((4-chlorophenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester
Brand Name: Vulcanchem
CAS No.: 127227-40-1
VCID: VC21211022
InChI: InChI=1S/C23H17ClN6O2S2/c1-13-27-19(10-14-11-26-18-5-3-2-4-17(14)18)21(32)30(13)22-28-29-23(34-22)33-20(31)12-25-16-8-6-15(24)7-9-16/h2-11,25,32H,12H2,1H3/b14-10+
SMILES: CC1=NC(=C(N1C2=NN=C(S2)SC(=O)CNC3=CC=C(C=C3)Cl)O)C=C4C=NC5=CC=CC=C54
Molecular Formula: C23H17ClN6O2S2
Molecular Weight: 509 g/mol

Ethanethioic acid, ((4-chlorophenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester

CAS No.: 127227-40-1

Cat. No.: VC21211022

Molecular Formula: C23H17ClN6O2S2

Molecular Weight: 509 g/mol

* For research use only. Not for human or veterinary use.

Ethanethioic acid, ((4-chlorophenyl)amino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester - 127227-40-1

Specification

CAS No. 127227-40-1
Molecular Formula C23H17ClN6O2S2
Molecular Weight 509 g/mol
IUPAC Name S-[5-[5-hydroxy-4-[(Z)-indol-3-ylidenemethyl]-2-methylimidazol-1-yl]-1,3,4-thiadiazol-2-yl] 2-(4-chloroanilino)ethanethioate
Standard InChI InChI=1S/C23H17ClN6O2S2/c1-13-27-19(10-14-11-26-18-5-3-2-4-17(14)18)21(32)30(13)22-28-29-23(34-22)33-20(31)12-25-16-8-6-15(24)7-9-16/h2-11,25,32H,12H2,1H3/b14-10+
Standard InChI Key QVQXHUVJPVDNJS-UHFFFAOYSA-N
Isomeric SMILES CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=C(C=C5)Cl
SMILES CC1=NC(=C(N1C2=NN=C(S2)SC(=O)CNC3=CC=C(C=C3)Cl)O)C=C4C=NC5=CC=CC=C54
Canonical SMILES CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=C(C=C5)Cl

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